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Compound of Interest

Compound Name: Reactive orange

Cat. No.: B035452 Get Quote

A variety of Reactive Orange dyes are used in industrial applications, each with unique

identifiers. The following table summarizes the CAS numbers and common synonyms for

several of these dyes to aid in their precise identification.

Reactive Orange Dye CAS Number(s) Synonyms

Reactive Orange 1 6522-74-3 -

Reactive Orange 4 12225-82-0, 70616-90-9 C.I. 18260

Reactive Orange 5 70210-21-8, 12237-97-7
C.I. 18279, Reactive Brilliant

Orange K-GN

Reactive Orange 14 12225-86-4
C.I. 19138, Pidictive Orange

M4R

Reactive Orange 16
12225-83-1, 12225-88-6,

20262-58-2, 12769-09-4

Remazol Brilliant Orange 3R,

C.I. 17757

Reactive Orange 72 71902-15-3 C.I. 17754

Reactive Orange 78 71902-15-3 Reactive Orange X-GR

Reactive Orange 84 91261-29-9
Orange HER, Procion Orange

H-ER, C.I. 292810

Reactive Orange 122 12220-12-1, 79809-27-1 Orange R-2RLN
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Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific research.

This section provides protocols for textile dyeing with Reactive Orange 16 and its subsequent

degradation.

Exhaust Dyeing of Cotton with Reactive Orange 16
This protocol outlines a standard laboratory procedure for dyeing cotton fabric with Reactive
Orange 16.[1]

Materials:

10 g pre-scoured and bleached cotton fabric

Reactive Orange 16 dye

Glauber's salt (anhydrous sodium sulfate)

Soda ash (anhydrous sodium carbonate)

Wetting/sequestering agent

Non-ionic detergent

Acetic acid

Deionized water

250 mL beaker

Thermostatically controlled water bath or laboratory dyeing machine

Launder-Ometer (for wash fastness testing)

Procedure:

Solution Preparation:
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Dye Stock Solution (1% w/v): Dissolve 1.0 g of Reactive Orange 16 powder in deionized

water and make up to 100 mL in a volumetric flask.

Glauber's Salt Solution (200 g/L): Dissolve 20.0 g of anhydrous sodium sulfate in

deionized water and make up to 100 mL.

Soda Ash Solution (100 g/L): Dissolve 10.0 g of anhydrous sodium carbonate in deionized

water and make up to 100 mL.

Dye Bath Preparation:

In a 250 mL beaker, add 170 mL of deionized water.

Add 10 mL of the 200 g/L Glauber's salt solution.

Add 0.2 g of a wetting/sequestering agent and stir until dissolved.

Dyeing - Exhaustion Phase:

Place the beaker in a water bath and introduce the cotton fabric.

Start agitation and raise the temperature to 60°C.

Add 10 mL of the 1% Reactive Orange 16 stock solution.

Continue for 30 minutes.

Dyeing - Fixation Phase:

Add 10 mL of the 100 g/L soda ash solution.

Continue dyeing at 60°C for another 60 minutes.

After-treatment (Wash-off):

Rinse the dyed fabric thoroughly with cold water.

Neutralize by rinsing in a 1 g/L acetic acid solution for 5 minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b035452?utm_src=pdf-body
https://www.benchchem.com/product/b035452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform a soaping wash with 2 g/L non-ionic detergent at 95°C for 15 minutes.

Rinse with hot and then cold water until the water is clear.

Air-dry the fabric.

Photocatalytic Degradation of Reactive Orange 16
This protocol describes the degradation of Reactive Orange 16 using a photocatalyst under

visible light.[2][3]

Materials:

Reactive Orange 16 (RO16) solution (e.g., 40 ppm)

Ag-AgCl/BiOCl nanocomposite photocatalyst

Deionized water

Test tubes

Magnetic stirrer

Visible light source (e.g., 50W LED)

Centrifuge

UV-Vis Spectrophotometer

Procedure:

Catalyst Loading: Add a specific amount of the photocatalyst (e.g., 7.5 mg) to a test tube

containing a defined volume of the RO16 solution (e.g., 10 mL).

Adsorption-Desorption Equilibrium: Stir the mixture on a magnetic stirrer in the dark for 30

minutes to reach equilibrium.

Photocatalytic Reaction: Irradiate the mixture with the visible light source for a specified

duration (e.g., 90 minutes), continuing to stir.
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Sample Analysis: At regular intervals, withdraw aliquots, centrifuge to separate the catalyst,

and measure the absorbance of the supernatant at the maximum wavelength of RO16 (λmax

= 494 nm) using a UV-Vis spectrophotometer.

Quantitative Data Summary
The following tables present quantitative data related to the dyeing process and degradation of

Reactive Orange 16.

Table 1: Typical Exhaust Dyeing Recipe Parameters for Cotton with Reactive Orange 16[1]

Parameter Concentration/Value Purpose

Reactive Orange 16 0.5 - 4.0% (on weight of fabric) Colorant

Glauber's Salt (Na₂SO₄) 20 - 80 g/L Promotes dye exhaustion

Soda Ash (Na₂CO₃) 5 - 20 g/L Creates alkaline pH for fixation

Liquor Ratio 1:10 - 1:20 Ratio of liquid to fabric weight

Temperature 60°C Optimal for fixation

Time 60 - 90 minutes Duration of dyeing process

Table 2: Photocatalytic Degradation Efficiency of Reactive Orange 16[3]

Catalyst
Catalyst

Loading

Initial Dye

Concentration
Irradiation Time

Degradation

Efficiency

Ag-AgCl/BiOCl 7.5 mg in 10 mL 40 ppm 90 minutes 92%

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate key processes related to Reactive
Orange dyes.
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Caption: Workflow for the exhaust dyeing of cotton with Reactive Orange 16.
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Caption: Experimental workflow for the photocatalytic degradation of Reactive Orange 16.
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Caption: Proposed pathway for the anaerobic biodegradation of Reactive Orange 16.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b035452?utm_src=pdf-body-img
https://www.benchchem.com/product/b035452?utm_src=pdf-body
https://www.researchgate.net/publication/373678524_Biodegradation_of_Synthetic_Reactive_Orange_16_Dye_in_Anaerobic_Reactor_Conditions
https://www.benchchem.com/product/b035452?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Textile_Dyeing_with_Reactive_Orange_16.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Removal_of_Reactive_Orange_16_from_Wastewater.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Superior photocatalytic degradation of Reactive Orange 16 by Ag–AgCl/BiOCl
nanocomposites under visible light - Materials Advances (RSC Publishing)
DOI:10.1039/D5MA00105F [pubs.rsc.org]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Chemical Identification: CAS Numbers and Synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035452#reactive-orange-cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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